Cas no 84522-01-0 (2,7-Naphthalenedisulfonicacid,4-amino-3,6-bis[2-[4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2))

• Product name: 2,7-Naphthalenedisulfonicacid,4-amino-3,6-bis[2-[4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2)
• CAS No: 84522-01-0
• MF: C₄₂H₄₁N₁₁O₉S₂-₂^.₂[Na+]
• MW: 953.952840000002
• CID: 728043
• PubChem ID: 135853977

2,7-Naphthalenedisulfonicacid,4-amino-3,6-bis[2-[4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-amino-3,6-bis[2-[4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonicacid,4-amino-3,6-bis[2-[4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]phenyl]diazenyl]-5-hydroxy-,
• disodium 4-amino-3,6-bis[[4-[[4-(diethylamino)-2-hydroxyphenyl]azo]phenyl]azo]-5-hydroxynaphthalene-2,7-disulphonate
• 84522-01-0
• EINECS 282-997-4
• NS00061551
• 4-amino-3,6-bis4-4-(diethylamino)-2-hydroxyphenylazophenylazo-5-hydroxynaphthalene-2,7-disulphonate (sodium salt)
• Disodium 4-amino-3,6-bis((4-((4-(diethylamino)-2-hydroxyphenyl)azo)phenyl)azo)-5-hydroxynaphthalene-2,7-disulphonate
• W-111620

• Inchi： InChI=1S/C42H43N11O9S2.2Na.2H/c1-5-52(6-2)30-17-19-32(34(54)23-30)48-44-26-9-13-28(14-10-26)46-50-40-36(63(57,58)59)21-25-22-37(64(60,61)62)41(42(56)38(25)39(40)43)51-47-29-15-11-27(12-16-29)45-49-33-20-18-31(24-35(33)55)53(7-3)8-4;;;;/h9-24,54-56H,5-8,43H2,1-4H3,(H,57,58,59)(H,60,61,62);;;;/b48-44+,49-45+,50-46+,51-47+;;;;
• InChI Key： HAKPCDSIXYCRTI-DVDCIPQYSA-N
• SMILES： CCN(CC)C1=CC(=C(C=C1)/N=N/C2=CC=C(C=C2)/N=N/C3=C(C=C4C=C(C(=C(C4=C3N)O)/N=N/C5=CC=C(C=C5)/N=N/C6=C(C=C(C=C6)N(CC)CC)O)S(=O)(=O)O)S(=O)(=O)O)O.[Na].[Na].[H].[H]

Computed Properties

• Exact Mass: 953.23255284g/mol
• Monoisotopic Mass: 953.23255284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 66
• Rotatable Bond Count: 16
• Complexity: 1790
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323Ų